Cas no 1707394-43-1 (4-(1,4-diazepan-1-yl)-2-methylpyrazolo[1,5-a]pyrazine)

• Product Name: 4-(1,4-diazepan-1-yl)-2-methylpyrazolo[1,5-a]pyrazine
• CAS No: 1707394-43-1
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• MDL: MFCD26382270
• CID: 5580342
• PubChem ID: 91811938
• Update Time: 2025-05-19

4-(1,4-diazepan-1-yl)-2-methylpyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-(1,4-diazepan-1-yl)-2-methylpyrazolo[1,5-a]pyrazine
• Pyrazolo[1,5-a]pyrazine, 4-(hexahydro-1H-1,4-diazepin-1-yl)-2-methyl-

• MDL： MFCD26382270
• Inchi： 1S/C12H17N5/c1-10-9-11-12(14-5-8-17(11)15-10)16-6-2-3-13-4-7-16/h5,8-9,13H,2-4,6-7H2,1H3
• SMILES： C12=CC(C)=NN1C=CN=C2N1CCCNCC1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 10.11±0.20(Predicted)

Additional information on 4-(1,4-diazepan-1-yl)-2-methylpyrazolo[1,5-a]pyrazine

Chemical Profile of 4-(1,4-diazepan-1-yl)-2-methylpyrazolo[1,5-a]pyrazine (CAS No. 1707394-43-1)

4-(1,4-diazepan-1-yl)-2-methylpyrazolo[1,5-a]pyrazine, identified by its Chemical Abstracts Service (CAS) number 1707394-43-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrazine scaffold, a class of molecules known for their diverse biological activities and structural versatility. The presence of a diazepane moiety at the C4 position and a methyl group at the C2 position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The structural framework of 4-(1,4-diazepan-1-yl)-2-methylpyrazolo[1,5-a]pyrazine consists of two interconnected pyrazole rings fused in an aromatic system. The diazepane ring is a seven-membered nitrogen-containing heterocycle that is known to exhibit favorable pharmacokinetic properties due to its rigid conformation and ability to interact with biological targets such as enzymes and receptors. The methylpyrazole moiety further enhances the compound's potential by introducing additional functional groups that can be modified for optimal bioactivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazolo[1,5-a]pyrazine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The unique combination of the diazepane and methylpyrazole units in CAS No. 1707394-43-1 suggests that it may possess multiple biological activities simultaneously. Preliminary studies have indicated that this compound exhibits moderate binding affinity to certain protein targets, which could be exploited for therapeutic intervention.

One of the most compelling aspects of 4-(1,4-diazepan-1-yl)-2-methylpyrazolo[1,5-a]pyrazine is its potential as a scaffold for structure-based drug design. The rigid architecture of the pyrazolo[1,5-a]pyrazine core provides a stable platform for further derivatization, allowing chemists to fine-tune the electronic properties and bioavailability of the molecule. Additionally, the nitrogen atoms in both the pyrazole and diazepane rings offer opportunities for hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity.

The synthesis of CAS No. 1707394-43-1 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the diazepane ring typically involves cyclization reactions followed by functional group modifications to achieve the desired substitution pattern. The synthesis of the methyl-substituted pyrazole component also requires careful optimization to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with increasing efficiency and scalability.

Recent research has highlighted the importance of understanding the metabolic stability and pharmacokinetic profile of novel compounds such as 4-(1,4-diazepan-1-yl)-2-methylpyrazolo[1,5-a]pyrazine. Studies have shown that the presence of nitrogen-containing heterocycles can influence metabolic pathways, leading to either enhanced bioavailability or rapid clearance from the body. Computational modeling techniques have been employed to predict metabolic liabilities and guide optimization efforts toward more metabolically stable analogs.

The potential therapeutic applications of CAS No. 1707394-43-1 are still under investigation, but preliminary data suggest that it may have utility in treating inflammatory diseases by modulating key signaling pathways involved in immune responses. Additionally, its structural features make it a candidate for developing novel anticancer agents that target specific molecular pathways implicated in tumor growth and progression. The compound's ability to interact with both protein and nucleic acid targets also opens up possibilities for applications in gene therapy or antisense drug development.

In conclusion,4-(1,4-diazepan-1-yl)-2-methylpyrazolo[1,5-a]pyrazine (CAS No. 1707394-43-1) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features combined with promising preclinical data make it a valuable asset for further exploration in drug discovery programs targeting various diseases. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in developing next-generation therapeutics.